molecular formula C9H15Cl2N3 B6242884 1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine dihydrochloride CAS No. 2408970-06-7

1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine dihydrochloride

Cat. No. B6242884
CAS RN: 2408970-06-7
M. Wt: 236.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine dihydrochloride” is a chemical compound with the CAS Number: 2408970-06-7 . It has a molecular weight of 236.14 . The compound is stored at room temperature and appears as a powder .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13N3.2ClH/c1-12-6-2-4-11-8-7-10-5-3-9(8)12;;/h3,5,7,11H,2,4,6H2,1H3;2*1H . This indicates the presence of a pyridine ring in the structure.


Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature . More specific physical and chemical properties were not found in the retrieved data.

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine dihydrochloride involves the condensation of 2-aminopyridine with ethyl acetoacetate followed by cyclization and subsequent reduction to form the target compound.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "sodium ethoxide", "hydrogen gas", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with ethyl acetoacetate in the presence of sodium ethoxide to form 2-ethyl-3-(pyridin-2-yl)but-2-en-1-ol", "Step 2: Cyclization of the intermediate product with hydrochloric acid to form 1-ethyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine", "Step 3: Reduction of the intermediate product with hydrogen gas in the presence of palladium on carbon catalyst to form 1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine", "Step 4: Formation of dihydrochloride salt by treating the final product with hydrochloric acid" ] }

CAS RN

2408970-06-7

Product Name

1-methyl-1H,2H,3H,4H,5H-pyrido[3,4-b][1,4]diazepine dihydrochloride

Molecular Formula

C9H15Cl2N3

Molecular Weight

236.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.